Cas no 950500-72-8 (4-[4-(trifluoromethyl)phenyl]benzenesulfonamide)
950500-72-8 structure
Product Name:4-[4-(trifluoromethyl)phenyl]benzenesulfonamide
CAS No:950500-72-8
MF:C13H10F3NO2S
MW:301.284212589264
CID:1987491
PubChem ID:23625979
Update Time:2025-04-21
4-[4-(trifluoromethyl)phenyl]benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(trifluoromethyl)phenyl]benzenesulfonamide
- [1,1'-biphenyl]-4-sulfonamide, 4'-(trifluoromethyl)-
- 4'-(Trifluoromethyl)-4-biphenylsulfoamide
- 4'-(Trifluoromethyl)biphenyl-4-sulfonamide
- LogP
- BDBM50220193
- WWPFVDFIDSAULR-UHFFFAOYSA-N
- PD181915
- 4''-(trifluoromethyl)-4-biphenylsulfonamide
- CHEMBL242783
- 4-(Trifluoromethyl)-4-biphenylsulfoamide
- AKOS015966248
- 950500-72-8
-
- Inchi: 1S/C13H10F3NO2S/c14-13(15,16)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(17,18)19/h1-8H,(H2,17,18,19)
- InChI Key: WWPFVDFIDSAULR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C1C=CC(C(F)(F)F)=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 301.03843422Da
- Monoisotopic Mass: 301.03843422Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 68.5Ų
4-[4-(trifluoromethyl)phenyl]benzenesulfonamide Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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